Cas no 2689-88-5 (Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester)
2689-88-5 structure
Product Name:Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester
CAS No:2689-88-5
MF:C13H16O4
MW:236.263744354248
CID:261011
PubChem ID:231824
Update Time:2025-04-19
Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester
- diethyl 2,2-bis(prop-2-ynyl)propanedioate
- 2,2-di(prop-2-ynyl)malonic acid diethyl ester
- AC1L5MIW
- AC1Q63R2
- bis(propargyl)malonic acid diethyl ester
- CBMicro_018954
- CTK4F8698
- diethyl 2,2-diprop-2-ynylpropan-1,3-dioate
- diethyl diprop-2-yn-1-ylmalonate
- Diethyl, dipropargyl malonate
- ethyl 2,2-bis-(prop-2-ynyl)-propane-1,2-dioate
- NSC49377
- ST4019622
- CCG-5036
- SY318900
- 2689-88-5
- BIM-0019120.P001
- NSC28576
- BS-47482
- E84175
- diethyl dipropargylmalonate
- NSC-49377
- starbld0008735
- NSC-28576
- SCHEMBL379262
- AKOS003604328
- 1,3-DIETHYL 2,2-BIS(PROP-2-YN-1-YL)PROPANEDIOATE
- Diethyl 2,2-di(prop-2-yn-1-yl)malonate
- DTXSID50282874
- SR-01000512227
- Diethyl 2,2-Di(2-propyn-1-yl)malonate
- CS-0377697
- diethyl di-2-propyn-1-ylmalonate
- diethyl 2, 2-bis(prop-2-ynyl)propanedioate
- MFCD00101667
- SR-01000512227-1
- diethyl diprop-2-ynylmalonate
- STK746437
- diethyl diprop-2-yn-1-ylpropanedioate
-
- Inchi: 1S/C13H16O4/c1-5-9-13(10-6-2,11(14)16-7-3)12(15)17-8-4/h1-2H,7-10H2,3-4H3
- InChI Key: MYZCCWFBKBDURM-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(CC#C)CC#C)=O
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.085
- Melting Point: 45.5°C
- Boiling Point: 308.8°C at 760 mmHg
- Flash Point: 145.4°C
- Refractive Index: 1.476
- PSA: 52.6
Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YF0090171-500mg |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 500mg |
¥1800 | 2023-09-19 | |
| Bestfluorodrug | YF0090171-1g |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 1g |
¥2400 | 2023-09-19 | |
| Bestfluorodrug | YF0090171-5g |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 5g |
¥7500 | 2023-09-19 | |
| Bestfluorodrug | YF0090171-10g |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 10g |
¥12600 | 2023-09-19 | |
| Bestfluorodrug | YF0090171-500.0mg |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 500.0mg |
¥1800 | 2023-01-04 | |
| Bestfluorodrug | YF0090171-1.0g |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 1.0g |
¥2400 | 2023-01-04 | |
| Bestfluorodrug | YF0090171-5.0g |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 5.0g |
¥7500 | 2023-01-04 | |
| Bestfluorodrug | YF0090171-10.0g |
diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 97% | 10.0g |
¥12600 | 2023-01-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1448367-100mg |
Diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 98% | 100mg |
¥247 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1448367-250mg |
Diethyl 2,2-di(prop-2-yn-1-yl)malonate |
2689-88-5 | 98% | 250mg |
¥372 | 2023-04-14 |
Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2689-88-5 (Propanedioic acid,2,2-di-2-propyn-1-yl-, 1,3-diethyl ester) Related Products
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